Cas no 1159512-46-5 (2-Bromo-3-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Bromo-3-(trifluoromethoxy)benzoic acid
• CAS No: 1159512-46-5
• MF: C₈H₄BrF₃O₃
• MW: 285.014772415161
• MDL: MFCD12026457
• CID: 2624885
• PubChem ID: 45933685
• Update Time: 2025-04-21

2-Bromo-3-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS027359212
• PS-11277
• UKHNIKRLAWTOLT-UHFFFAOYSA-N
• CS-0318769
• MFCD12026457
• AS-813/43501921
• Benzoic acid, 2-bromo-3-(trifluoromethoxy)-
• SCHEMBL3925812
• 2-Bromo-3-(trifluoromethoxy)benzoicacid
• 1159512-46-5
• 2-Bromo-3-(trifluoromethoxy)benzoic acid

• MDL： MFCD12026457
• Inchi： 1S/C8H4BrF3O3/c9-6-4(7(13)14)2-1-3-5(6)15-8(10,11)12/h1-3H,(H,13,14)
• InChI Key： UKHNIKRLAWTOLT-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC=CC=1OC(F)(F)F

Computed Properties

• Exact Mass: 283.92959Da
• Monoisotopic Mass: 283.92959Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų